Cas no 2503202-58-0 (Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride)

• Product Name: Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride
• CAS No: 2503202-58-0
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.704406023026
• MDL: MFCD08543922
• CID: 5686209
• PubChem ID: 76854016
• Update Time: 2025-05-20

Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid methyl ester hydrochloride
• EN300-23703457
• 2503202-58-0
• METHYL 4-(4-FLUOROPHENYL)PYRROLIDINE-3-CARBOXYLATE HYDROCHLORIDE
• 4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid methyl ester HCl
• Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride

• MDL： MFCD08543922
• Inchi： 1S/C12H14FNO2.ClH/c1-16-12(15)11-7-14-6-10(11)8-2-4-9(13)5-3-8;/h2-5,10-11,14H,6-7H2,1H3;1H
• InChI Key： NZPNZFQTGORIKF-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1CNCC1C(=O)OC

Computed Properties

• Exact Mass: 259.0775346g/mol
• Monoisotopic Mass: 259.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride

Methyl 4-(4-Fluorophenyl)pyrrolidine-3-carboxylate Hydrochloride: An Overview

Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 2503202-58-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a fluorinated phenyl group with a pyrrolidine ring and a carboxylate ester moiety, making it a valuable candidate for various therapeutic applications.

The chemical structure of Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride is particularly noteworthy due to its potential to modulate specific biological pathways. The presence of the fluorine atom in the phenyl ring can significantly influence the compound's pharmacokinetic properties, such as its lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's bioavailability and therapeutic efficacy.

Recent studies have explored the potential of Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride in various therapeutic areas. One notable area of research is its application in the treatment of neurological disorders. The compound has shown promising results in preclinical studies, demonstrating its ability to cross the blood-brain barrier and modulate specific neurotransmitter systems. This makes it a potential candidate for treating conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its neurological applications, Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride involves several steps, including the formation of the pyrrolidine ring and the introduction of the fluorinated phenyl group. The synthetic route typically involves the reaction of a suitable starting material, such as an amino acid derivative, with an appropriate electrophile to form the desired intermediate. Subsequent steps involve esterification and salt formation to yield the final product.

The physicochemical properties of Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride have been extensively characterized. The compound is a white crystalline solid with a melting point ranging from 185°C to 187°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have indicated that Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride exhibits low toxicity at therapeutic doses. However, further safety assessments are necessary to ensure its long-term safety profile. Preclinical toxicology studies have shown that the compound does not cause significant organ toxicity or genotoxicity at relevant concentrations.

The pharmacological profile of Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride has been evaluated using various in vitro and in vivo models. In cellular assays, the compound has demonstrated potent activity against specific targets, such as G protein-coupled receptors (GPCRs) and ion channels. These findings suggest that it may have potential as a lead compound for developing novel therapeutics.

Clinical trials are currently underway to assess the safety and efficacy of Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride in human subjects. Early phase I trials have shown promising results, with no serious adverse events reported at tested doses. Phase II trials are expected to provide more detailed information on the compound's therapeutic potential in specific patient populations.

In conclusion, Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 2503202-58-0) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its full potential and pave the way for its use in clinical settings.